C.I. Reactive Black 12
Description
Contextualization of C.I. Reactive Black 12 within Reactive Dye Chemistry and Industrial Applications
Reactive dyes are a class of colored organic compounds that, under appropriate conditions, can react with the hydroxyl or amino groups of fibers to form a covalent bond. This strong bond is the primary reason for their widespread use in dyeing cellulosic fibers like cotton and viscose, as well as wool and nylon. researchgate.nettescoplc.com this compound is a notable member of this class, primarily utilized in the textile industry to achieve deep black shades on various fabrics. alibaba.com
The fundamental components of a reactive dye molecule are the chromophore, which is responsible for the color, a bridging group, and one or more reactive groups. The reactive group is the key to the dye's functionality, enabling its chemical fixation to the substrate. researchgate.net In the case of many reactive dyes, including those closely related to this compound, the reactive system is often based on a triazine or vinyl sulfone group. britannica.com The dyeing process with reactive dyes is typically carried out in an alkaline medium, which facilitates the reaction between the dye and the fiber. researchgate.net However, a significant portion of the dye can react with water (hydrolysis) instead of the fiber, leading to a substantial amount of unfixed dye in the effluent, which poses environmental challenges. britannica.com
The industrial application of this compound and similar reactive dyes is extensive, covering various dyeing techniques such as exhaust dyeing, padding, and printing. alibaba.comresearchgate.net The choice of a specific reactive dye is often dictated by the desired shade, fastness properties, and the specific dyeing process employed.
Evolution of Research Trajectories for this compound: From Synthesis to Environmental Management
The research trajectory for reactive dyes, including this compound, has evolved significantly since their inception. Initial research was heavily focused on the synthesis of new dye structures with improved coloristic properties, fixation efficiency, and a wider range of applications. researchgate.netasianpubs.org The synthesis of reactive dyes often involves multi-step diazotization and coupling reactions. asianpubs.orgworlddyevariety.com For instance, the preparation of some reactive black dyes involves the combination of different reactive dye compounds to achieve the desired black shade. google.com
However, with growing environmental awareness, the research focus has shifted towards the environmental fate and treatment of reactive dyes. Due to their complex aromatic structures and high water solubility, many reactive dyes are resistant to conventional wastewater treatment methods. srce.hr This has spurred extensive research into effective degradation and removal techniques. The unfixed reactive dyes in textile effluents are a major source of water pollution, contributing to coloration and reducing light penetration in aquatic ecosystems. srce.hr
Consequently, a significant body of research is now dedicated to the environmental management of reactive dye-containing wastewater. This includes the development of advanced oxidation processes (AOPs), adsorption methods, and photocatalytic degradation to break down these persistent organic pollutants into less harmful substances. srce.hrmdpi.commdpi.com Much of the published research in this area uses C.I. Reactive Black 5 as a model compound due to its widespread use and representative structure. srce.hrresearchgate.netnih.gov While specific studies on this compound are less common, the findings from research on C.I. Reactive Black 5 and other similar reactive dyes provide valuable insights into its likely environmental behavior and potential remediation strategies.
Methodological Paradigms and Interdisciplinary Approaches in this compound Investigations
The investigation of this compound and its analogs involves a range of sophisticated analytical and research methodologies, often requiring an interdisciplinary approach. The identification and quantification of these dyes and their degradation products in various matrices necessitate the use of advanced analytical techniques. High-performance liquid chromatography (HPLC) coupled with mass spectrometry (MS) is a powerful tool for separating and identifying the components of commercial dye mixtures and their by-products. nih.gov This technique is also crucial for tracking the degradation of dyes in environmental studies and identifying the intermediate compounds formed during the process. rsc.org
The study of dye degradation employs various experimental setups and paradigms. For instance, photocatalytic degradation studies often involve irradiating an aqueous solution of the dye in the presence of a semiconductor photocatalyst, such as titanium dioxide (TiO2) or zinc oxide (ZnO), and monitoring the rate of color removal and mineralization. nih.govresearchgate.net Research on adsorption processes investigates the efficiency of different adsorbent materials, such as activated carbon or novel bio-adsorbents, in removing the dye from water. srce.hrrsc.org These studies often involve kinetic and isotherm models to understand the adsorption mechanism. srce.hr
Advanced oxidation processes (AOPs), such as Fenton and photo-Fenton reactions, are another significant area of investigation. mdpi.comekb.eg These processes utilize highly reactive hydroxyl radicals to oxidize and break down the complex dye molecules. mdpi.com The effectiveness of these treatments is typically evaluated by measuring parameters like color removal, chemical oxygen demand (COD) reduction, and in some cases, toxicity assessments of the treated effluent. researchgate.netiwaponline.com The complexity of these research areas highlights the need for collaboration between chemists, environmental scientists, and engineers to develop effective and sustainable solutions for the challenges posed by reactive dyes.
Properties
CAS No. |
12225-30-8 |
|---|---|
Molecular Formula |
C9H8N2O |
Synonyms |
C.I. Reactive Black 12 |
Origin of Product |
United States |
Synthetic Methodologies and Chemical Transformations of C.i. Reactive Black 12
Established Industrial Synthesis Routes for C.I. Reactive Black 12 Production
The industrial synthesis of this compound, like many other azo dyes, is a multi-step process that relies on diazotization and coupling reactions. The general manufacturing process involves the diazotization of a primary aromatic amine, which is then coupled with one or more coupling components to build the chromophoric system. environmentclearance.nic.in
Precursor Chemistry and Intermediate Reaction Mechanisms in this compound Synthesis
The synthesis of reactive dyes like this compound fundamentally involves the reaction of a chromophore with a reactive group. The most common approach is the diazotization/coupling reaction to form the azo chromophore. nih.gov The key precursors for many reactive dyes, including those in the black series, are derivatives of H-acid (8-amino-1-naphthol-3,6-disulfonic acid). britannica.combritannica.com
A typical synthetic pathway involves:
Diazotization: A primary arylamine is treated with nitrous acid (generated in situ from sodium nitrite (B80452) and a strong acid like hydrochloric acid) at low temperatures (typically 0-5 °C) to form a highly reactive diazonium salt. britannica.comgoogle.com
Coupling Reactions: The diazonium salt is then reacted with a coupling component, such as H-acid. The site of coupling on the H-acid molecule is pH-dependent; in weakly acidic conditions, coupling occurs at the position ortho to the amino group, while in alkaline media, it is directed by the hydroxyl group. britannica.com This allows for sequential coupling to two different diazo components to create complex disazo or polyazo structures. britannica.com
A one-step synthesis method for a reactive black dye has been described which involves:
Diazotization of para-ester.
Acid coupling reaction with H-acid and sulfomethyl J acid.
A subsequent reaction with 4-acetylamino-2-aminobenzene sulfonic acid under weakly acidic conditions. google.com
The reaction sequence for a generic disazo reactive dye based on H-acid can be visualized as follows:
| Step | Reactants | Conditions | Product |
| 1. Diazotization | Primary Aromatic Amine + NaNO₂ + HCl | 0-5 °C | Aryl Diazonium Salt |
| 2. First Coupling | Aryl Diazonium Salt + H-acid | Weakly Acidic (pH ~4) | Monoazo Intermediate |
| 3. Second Coupling | Second Diazotized Amine + Monoazo Intermediate | Alkaline (pH 7-7.5) | Disazo Dye |
This table illustrates a generalized reaction scheme for producing a disazo dye, a common structure for black reactive dyes.
Process Optimization Strategies for this compound Manufacturing
Optimizing the manufacturing process for this compound is crucial for improving yield, purity, and cost-effectiveness while minimizing environmental impact. Key areas of optimization include:
Reaction Conditions: Precise control of temperature and pH during diazotization and coupling is critical to maximize the yield of the desired product and minimize the formation of by-products. google.com For instance, maintaining a temperature of 3-8 °C during diazotization and 12-18 °C during acid coupling has been reported as optimal in a one-step synthesis method. google.com
Raw Material Stoichiometry: Accurate stoichiometric addition of raw materials is essential for efficient conversion and to avoid unreacted precursors in the final product. environmentclearance.nic.in
Post-Synthesis Treatment: After the synthesis, processes like spray drying are employed to obtain the final dye powder. environmentclearance.nic.in Standardization by adding salts like Glauber's salt is a common practice to achieve the desired color strength. google.com
Wastewater Treatment: The effluent from dye manufacturing contains residual dyes and chemicals, necessitating effective treatment methods. Techniques like electrocoagulation and ozonation are being explored to decolorize and degrade reactive dyes in wastewater. jecst.orgmdpi.com Response surface methodology (RSM) has been used to optimize the parameters for these treatments, such as pH, current density, and electrolysis time for electrocoagulation. jecst.orgasrjetsjournal.org
Novel and Sustainable Synthesis Approaches for this compound and its Analogs
The textile industry is increasingly focusing on sustainable practices, which has spurred research into greener synthesis routes for reactive dyes.
One approach involves the use of more environmentally friendly reagents and catalysts. For example, "green synthesis" methods are being explored for creating nanoparticles used in dye degradation, which could be adapted for dye synthesis. researchgate.net
Another area of research is the development of bifunctional and polyfunctional reactive dyes. These dyes contain two or more reactive groups, which can lead to higher fixation rates on the fiber. core.ac.uk This increased efficiency reduces the amount of dye that is hydrolyzed and lost in the effluent. C.I. Reactive Black 5, for instance, contains two sulfatoethylsulfone precursor groups, leading to high fixation values. core.ac.ukscribd.com The introduction of different reactive groups, such as monochlorotriazine (MCT) and vinyl sulfone (VS), into the same molecule creates hetero-bifunctional dyes with enhanced performance across different application conditions. core.ac.ukresearchgate.net
Derivatization and Functionalization Chemistry of this compound for Enhanced Reactivity or Specific Applications
The chemical structure of this compound can be modified to enhance its properties, such as reactivity, solubility, and affinity for different fibers.
Introducing Additional Reactive Groups: As mentioned, creating bifunctional or polyfunctional analogs by incorporating additional reactive moieties like vinyl sulfone or monochlorotriazine can significantly improve fixation efficiency. core.ac.ukscribd.com This leads to better wash fastness and a reduction in dye waste.
Functionalization for Enhanced Reactivity: The reactivity of the dye can be tuned by altering the leaving group on the reactive system. For example, replacing a chlorine atom in a triazine ring with a fluorine atom can increase reactivity. researchgate.net
Cationization of Substrates: An alternative approach to enhancing dye uptake is the chemical modification of the fiber itself. Cationization of cellulose (B213188) fibers introduces positive charges, which increases their affinity for anionic reactive dyes like this compound. mdpi.com This can lead to salt-free dyeing processes and higher fixation rates. mdpi.com
Functionalization for Specific Applications: Derivatization can also be used to impart novel functionalities. For instance, incorporating specific chemical groups could potentially lead to dyes with antimicrobial properties or other specialized characteristics. Research into C-H bond functionalization, while a broad field, offers potential pathways for novel derivatizations of complex organic molecules like dyes. acs.org
Advanced Analytical and Spectroscopic Characterization Methodologies for C.i. Reactive Black 12
High-Performance Chromatographic Techniques for C.I. Reactive Black 12 Purity and Component Analysis
Specific studies detailing the LC-MS analysis, including retention times, mass-to-charge ratios (m/z) of parent ions, and identified transformation products for this compound are not available in the reviewed literature. This technique is widely used for other reactive dyes to identify non-volatile degradation products formed during various treatment processes.
No research findings were identified that employ Gas Chromatography (GC), typically coupled with Mass Spectrometry (GC-MS), for the analysis of volatile derivatives or degradation intermediates specifically from this compound. This method is generally suitable for compounds that can be volatilized without decomposition.
Vibrational Spectroscopic Techniques for Structural Elucidation of this compound
Detailed FTIR spectral data, including tables of characteristic absorption bands and their corresponding functional group assignments specifically for this compound, are not present in the available scientific reports. FTIR is a principal technique for identifying the key functional groups within a molecule's structure.
No dedicated studies on the characterization of this compound using Raman spectroscopy were found. This technique provides complementary information to FTIR, focusing on the vibrational modes of a molecule and is particularly useful for identifying the chromophoric system.
Electronic Spectroscopy for this compound Chromophore Analysis
While general information suggests that black reactive dyes have broad absorption across the visible spectrum, specific data from UV-Visible spectroscopy, such as the maximum absorption wavelength (λmax) which is crucial for analyzing the dye's chromophore, could not be found for this compound. One study noted its use on wool but did not provide the requisite spectroscopic data sdc.org.uk.
Table of Compounds
As no specific compounds related to the analysis of this compound could be discussed, this table remains unpopulated.
Ultraviolet-Visible (UV-Vis) Spectrophotometry for this compound Concentration and Decolorization Monitoring
Ultraviolet-Visible (UV-Vis) spectrophotometry is a fundamental technique for the quantitative analysis of this compound. This method relies on the principle that the dye molecule absorbs light in the ultraviolet and visible regions of the electromagnetic spectrum. The amount of light absorbed at a specific wavelength is directly proportional to the concentration of the dye in the solution, a relationship described by the Beer-Lambert law.
The UV-Vis spectrum of this compound exhibits a characteristic maximum absorption wavelength (λmax), which is used to monitor its concentration. For instance, in decolorization studies, the decrease in the absorbance intensity at the λmax of the dye is tracked over time to determine the efficiency of the removal process. rsc.org The decolorization percentage can be calculated using the initial and final absorbance values of the colored sample. pjoes.com
Research has demonstrated the utility of UV-Vis spectrophotometry in monitoring the degradation of reactive dyes, including those similar to this compound, in various advanced oxidation processes (AOPs). researchgate.netmdpi.com For example, the photodegradation of reactive dyes has been successfully monitored by observing the changes in the UV-Vis absorption spectrum over the range of 200-800 nm. pjoes.com In studies involving photocatalysts, online monitoring of the dye's spectrum can be performed to track decolorization in real-time, accounting for light scattering from the catalyst particles. mdpi.com The maximum absorbance of each dye is used to calculate the decolorization percentages and extract kinetic information about the oxidation process. mdpi.com
Interactive Data Table: UV-Vis Spectrophotometry Applications for Reactive Dyes
| Application | Key Parameter Monitored | Typical Wavelength Range (nm) | Research Focus |
| Concentration Measurement | Absorbance at λmax | 200-800 | Quantifying dye in solution |
| Decolorization Monitoring | Decrease in absorbance at λmax | Visible Spectrum | Assessing removal efficiency |
| Photodegradation Kinetics | Time-dependent absorbance changes | 200-800 | Determining reaction rates |
| Online Process Monitoring | Real-time spectral data | Visible Spectrum | In-situ process control |
Fluorescence Spectroscopy in this compound Interaction Studies
Fluorescence spectroscopy is a highly sensitive technique used to study the interactions of this compound with other molecules, such as polymers or proteins. mdpi.comscience.gov This method is based on the principle of fluorescence, where a molecule absorbs light at a specific wavelength (excitation) and then emits light at a longer wavelength (emission). uni-muenchen.de Changes in the fluorescence emission spectrum, such as shifts in wavelength or changes in intensity, can provide valuable information about the binding and interaction mechanisms. uni-muenchen.de
In the context of textile dyeing, fluorescence spectroscopy can be employed to investigate the interaction between reactive dyes and cationic polymer modifiers applied to cotton fabrics. mdpi.comresearchgate.net For example, studies on similar reactive dyes have shown that intermolecular interactions can alter the electronic properties of the dye molecules, leading to noticeable changes in their fluorescence spectra. mdpi.com By setting an excitation wavelength and collecting the emission spectrum, researchers can probe the electrostatic interactions between the anionic groups of the dye and the cationic units of a polymer. mdpi.comresearchgate.net Such studies are crucial for understanding the molecular-level processes that govern the dyeing of fabrics. mdpi.comresearchgate.net
Nuclear Magnetic Resonance (NMR) Spectroscopy for Comprehensive Structural Determination of this compound
Nuclear Magnetic Resonance (NMR) spectroscopy is a powerful and non-destructive analytical technique for the detailed structural elucidation of organic molecules like this compound. nih.govmdpi.com NMR provides atomic-level information about the molecular structure, including the connectivity of atoms and their chemical environment. nih.gov The technique is based on the magnetic properties of atomic nuclei, which, when placed in a strong magnetic field and irradiated with radio waves, produce a characteristic spectrum. ebsco.com
X-ray Photoelectron Spectroscopy (XPS) for Surface Chemical Analysis of this compound on Substrates
X-ray Photoelectron Spectroscopy (XPS), also known as Electron Spectroscopy for Chemical Analysis (ESCA), is a surface-sensitive technique that provides information about the elemental composition and chemical states of elements on the surface of a material. wikipedia.orgfilab.fr This makes it an invaluable tool for studying this compound when it is adsorbed or bonded to a substrate, such as a textile fiber or a catalyst. mdpi.com XPS works by irradiating a sample with X-rays and analyzing the kinetic energies of the emitted photoelectrons. thermofisher.com The analysis depth is typically in the range of 1-10 nanometers. cnrs.fr
XPS can identify the elements present on the surface and, more importantly, determine their oxidation states and how they are chemically bonded to other elements. wikipedia.orgcarleton.edu For instance, in studies involving reactive dyes on modified cotton, XPS has been used to analyze the elemental composition of the dyed fabric. mdpi.comresearchgate.net By recording high-resolution spectra of specific elements like Carbon (C 1s), Oxygen (O 1s), Nitrogen (N 1s), and Sulfur (S 2p), researchers can gain insights into the interactions between the dye and the substrate. mdpi.comresearchgate.net For example, the N 1s spectrum can help identify the different nitrogen environments within the azo dye structure. researchgate.net This information is critical for understanding the dyeing mechanism and the nature of the bond between the dye and the fabric. mdpi.com
Interactive Data Table: XPS Analysis of Reactive Dyes on Substrates
| Element | XPS Signal | Information Gained | Relevance to this compound |
| Carbon | C 1s | Hydrocarbon backbone, functional groups | Core structure of the dye |
| Nitrogen | N 1s | Azo linkages, amine groups | Chromophore and reactive sites |
| Sulfur | S 2p | Sulfonate/sulfate (B86663) groups | Anionic sites for interaction |
| Oxygen | O 1s | Hydroxyl, sulfonate/sulfate groups | Functional groups on dye and substrate |
Other Advanced Spectroscopic and Microscopic Techniques Applied to this compound
Beyond the aforementioned techniques, a variety of other advanced methods can be applied to further characterize this compound and its interactions.
Fourier-Transform Infrared Spectroscopy (FTIR): This technique, often used in Attenuated Total Reflection (ATR) mode, provides information about the vibrational modes of molecules. mdpi.com ATR-FTIR can be used to identify the functional groups present in the dye and to study the changes in these groups upon interaction with a substrate, providing evidence of chemical bonding. mdpi.com
Scanning Electron Microscopy (SEM): SEM is used to visualize the surface morphology of materials at high resolution. mdpi.com In the context of dyeing, SEM can reveal changes in the surface texture of a fabric after the application of this compound.
Transmission Electron Microscopy (TEM): TEM provides even higher resolution images of the internal structure of materials. ekb.eg It can be used to characterize nanoparticles used in dye degradation studies, providing information on their size and morphology. ekb.eg
X-ray Diffraction (XRD): XRD is used to determine the crystalline structure of materials. ekb.eg In studies involving photocatalytic degradation, XRD can be used to analyze the phase of the catalyst, such as ZnO nanoparticles. ekb.eg
Raman Spectroscopy: This technique provides information about molecular vibrations and can be used for structural characterization. uni-muenchen.de Surface-Enhanced Raman Spectroscopy (SERS) can be particularly useful for detecting low concentrations of dyes. semi.ac.cn
These and other advanced techniques, often used in combination, provide a powerful toolkit for the comprehensive scientific investigation of this compound. core.ac.ukdntb.gov.ua
Mechanistic Studies of C.i. Reactive Black 12 Interactions with Diverse Substrates
Adsorption Mechanisms of C.I. Reactive Black 12 on Various Adsorbent Materials
The removal of dyes like this compound from wastewater is a significant environmental concern. Adsorption is a widely studied method for this purpose, utilizing various materials to bind the dye molecules. The interaction between this compound and different adsorbents is governed by a combination of physical and chemical mechanisms. These can include electrostatic interactions, van der Waals forces, and π-π interactions between the aromatic rings of the dye and the adsorbent surface. researchgate.net For instance, the adsorption of Reactive Black 5 (a similar reactive dye) onto activated carbon can be influenced by non-electrostatic forces, where van der Waals attractions and π-π interactions play a dominant role. researchgate.net
The initial stages of adsorption are often rapid, attributed to the electrostatic attraction between the dye and the external surface of the adsorbent. srce.hr This is followed by a more gradual diffusion of the dye from the solution into the pores of the adsorbent material, with the rate of diffusion decreasing as active sites become occupied. srce.hr Equilibrium is reached when all active sites on the adsorbent are filled with dye molecules. srce.hr The efficiency of adsorption is also influenced by factors such as the initial dye concentration, with active sites being occupied more rapidly at lower concentrations. srce.hr
Kinetic Modeling of this compound Adsorption Processes (e.g., Pseudo-first-order, Pseudo-second-order, Elovich)
To understand the rate and mechanism of this compound adsorption, various kinetic models are employed. These models are crucial for designing and evaluating the efficiency of adsorption systems. researchgate.netmdpi.com Commonly used models include the pseudo-first-order, pseudo-second-order, and Elovich models. researchgate.net
The pseudo-first-order model assumes that the rate of adsorption is proportional to the number of available active sites on the adsorbent. nih.gov The pseudo-second-order model , on the other hand, suggests that the rate-limiting step is chemisorption, involving valence forces through the sharing or exchange of electrons between the adsorbent and adsorbate. mdpi.com Studies on the adsorption of Reactive Black 5 onto bentonite (B74815) clay have shown that the process follows the pseudo-second-order reaction model, indicating chemisorption. mdpi.com Similarly, the removal of Reactive Black 5 using multi-walled carbon nanotubes also followed the second-order kinetic model.
The Elovich model is often used to describe chemisorption on heterogeneous surfaces. researchgate.net The selection of the most appropriate kinetic model is typically based on how well the experimental data fits the model, often determined by the correlation coefficient (R²). nih.gov
Interactive Data Table: Kinetic Models for Reactive Dye Adsorption
| Adsorbent | Reactive Dye | Best Fit Kinetic Model | Reference |
| Bentonite Clay | Reactive Black 5 | Pseudo-second-order | mdpi.com |
| Multi-walled Carbon Nanotubes | Reactive Black 5 | Pseudo-second-order | |
| Activated Carbon | Reactive Dyes | Modified Pseudo-first-order | nih.gov |
Isotherm Modeling of this compound Adsorption Equilibrium (e.g., Langmuir, Freundlich)
Adsorption isotherms describe the equilibrium relationship between the concentration of the dye in the solution and the amount of dye adsorbed onto the solid adsorbent at a constant temperature. mocedes.orgresearchgate.net Several isotherm models are used to analyze this equilibrium, with the Langmuir and Freundlich models being the most common. mocedes.orgresearchgate.net
The Langmuir isotherm model assumes monolayer adsorption onto a homogeneous surface with a finite number of identical active sites. mdpi.comresearchgate.net It is often applied to systems where chemisorption is the dominant mechanism. mdpi.com For example, the adsorption of Reactive Black 5 onto certain anion exchangers has been shown to fit the Langmuir model. researchgate.net
The Freundlich isotherm model is an empirical model that describes multilayer adsorption on a heterogeneous surface with a non-uniform distribution of adsorption heat and affinities. mdpi.comresearchgate.net Studies on the adsorption of Reactive Black 5 onto bentonite clay and multi-walled carbon nanotubes have shown that the Freundlich model provides a good fit for the experimental data, suggesting a heterogeneous surface. mdpi.com
Other models like the Redlich-Peterson, Dubinin-Radushkevich, and Temkin isotherms are also used to describe the adsorption equilibrium of reactive dyes on various adsorbents. mdpi.comnih.gov The choice of the best-fit model is crucial for determining the maximum adsorption capacity of the adsorbent. mocedes.org
Interactive Data Table: Isotherm Models for Reactive Dye Adsorption
| Adsorbent | Reactive Dye | Best Fit Isotherm Model | Maximum Adsorption Capacity (mg/g) | Reference |
| Bentonite Clay | Reactive Black 5 | Freundlich | 29.38 | mdpi.com |
| Multi-walled Carbon Nanotubes | Reactive Black 5 | Freundlich | 36.2 | |
| Bamboo-based Active Carbon | Reactive Black 5 | Redlich-Peterson | 545 | nih.gov |
| Anion Exchange Resins | Reactive Black 5 | Langmuir | Varies | researchgate.net |
Thermodynamic Parameters Governing this compound Adsorption
Thermodynamic parameters, including Gibbs free energy change (ΔG°), enthalpy change (ΔH°), and entropy change (ΔS°), provide insights into the spontaneity and nature of the adsorption process. idk.org.rs
A negative value of Gibbs free energy change (ΔG°) indicates that the adsorption process is spontaneous. srce.hridk.org.rs The magnitude of ΔG° can also suggest whether the adsorption is physisorption or chemisorption.
The enthalpy change (ΔH°) indicates whether the adsorption process is exothermic (releases heat, negative ΔH°) or endothermic (absorbs heat, positive ΔH°). For instance, the adsorption of Reactive Black 5 onto bentonite clay showed both exothermic and endothermic behavior depending on the temperature range. mdpi.com
The entropy change (ΔS°) reflects the change in randomness at the solid-liquid interface during adsorption. idk.org.rs A positive ΔS° suggests increased randomness, while a negative value indicates decreased randomness.
These parameters are calculated from experimental data obtained at different temperatures. idk.org.rs The values of these thermodynamic parameters are crucial for understanding the feasibility and the driving forces of the adsorption of this compound on various materials.
Interactive Data Table: Thermodynamic Parameters for Reactive Dye Adsorption
| Adsorbent | Reactive Dye | ΔG° (kJ/mol) | ΔH° (kJ/mol) | ΔS° (J/mol·K) | Nature of Process | Reference |
| Activated Carbon | Reactive Black 5 | -3.1 | - | - | Spontaneous | srce.hr |
| Bottom Ash | Reactive Dye | Negative | Negative | Negative | Spontaneous, Exothermic | idk.org.rs |
| Animal Bone Meal | Basic Red 12 | -2.13 to -3.81 | -23.15 | -70.18 | Spontaneous, Exothermic | researchgate.net |
Covalent Binding and Fixation Mechanisms of this compound with Textile Fibers
This compound, like other reactive dyes, is designed to form a covalent bond with the fibers of textiles, resulting in excellent colorfastness. researchgate.netdynexindustries.comtextilelearner.net This chemical reaction is the defining characteristic of reactive dyes and distinguishes them from other dye classes that rely on physical interactions like hydrogen bonding or van der Waals forces. researchgate.nettextilelearner.netsustainability-directory.com The covalent bond is formed between the reactive group of the dye molecule and the functional groups present in the fiber polymer. dynexindustries.comtextilelearner.net
Influence of Fiber Chemistry and Structure on this compound Binding Efficiency
The chemical composition and physical structure of the textile fiber play a crucial role in the efficiency of covalent binding with this compound. sustainability-directory.comnih.gov
For cellulosic fibers such as cotton, rayon, and linen, the reactive dye forms a covalent bond with the hydroxyl (-OH) groups of the cellulose (B213188) polymer. dynexindustries.comnih.govsmolecule.com The reactivity of these hydroxyl groups is a key factor in the fixation of the dye. nih.gov The addition of an alkali, such as sodium carbonate or sodium hydroxide, is necessary to deprotonate the hydroxyl groups, making them more nucleophilic and available to react with the electrophilic sites on the reactive dye molecule. nih.gov
In the case of protein fibers like wool and silk, and polyamide fibers such as nylon, the reactive dye can form covalent bonds with the amino (-NH2) groups present in the fiber structure. dynexindustries.comtextilelearner.netsustainability-directory.com Under acidic conditions, the terminal amino groups in nylon can become protonated and react with the dye without the need for an alkaline fixation step. researchgate.net
The physical structure of the fiber, including its crystallinity and porosity, also affects dye uptake and fixation. kinnaird.edu.pk A more amorphous and porous structure allows for better penetration of the dye molecules into the fiber, increasing the chances of reaction with the available functional groups.
Impact of Processing Conditions (e.g., pH, Salt Concentration) on this compound Fixation
The fixation of this compound onto textile fibers is highly dependent on the processing conditions of the dyebath.
pH: The pH of the dyebath is a critical parameter that directly influences the reactivity of both the dye and the fiber. kinnaird.edu.pk For dyeing cellulosic fibers, an alkaline pH (typically between 10 and 11) is required to activate the hydroxyl groups of the cellulose. nih.govkinnaird.edu.pk However, a high pH can also lead to the hydrolysis of the reactive dye, where the dye reacts with water instead of the fiber, reducing the fixation efficiency. nih.gov The optimal pH is a balance between activating the fiber and minimizing dye hydrolysis. kinnaird.edu.pk The removal efficiency of Reactive Black 5 from water by electrocoagulation was found to be highest in the neutral pH range. researchgate.net Studies on the adsorption of Reactive Black 5 on powdered activated carbon showed the highest adsorption capacities at both acidic (pH 2) and alkaline (pH 10) conditions. mdpi.com
Salt Concentration: The addition of an electrolyte, typically sodium chloride or sodium sulfate (B86663), is essential in the reactive dyeing of cellulosic fibers. nih.govkinnaird.edu.pk Reactive dyes are anionic and have a negative charge, as do cellulosic fibers in an aqueous medium. This results in electrostatic repulsion, which hinders the dye from approaching the fiber surface. nih.gov The salt neutralizes this negative charge, reducing the repulsion and promoting the migration and adsorption of the dye onto the fiber. nih.govkinnaird.edu.pk Increasing the salt concentration generally enhances dye exhaustion. kinnaird.edu.pkthaiscience.info However, excessive salt can lead to the aggregation of dye molecules, which can negatively impact the levelness and brightness of the dyeing. thaiscience.info The presence of salts like sodium chloride has been shown to significantly enhance the adsorption of Reactive Black 5 onto activated carbon. researchgate.netnih.gov
Photochemical Interactions of this compound with Material Surfaces
The photochemical interactions of this compound and similar reactive azo dyes on material surfaces, such as textiles, are complex phenomena that dictate the color fastness and durability of the dyed substrate. These interactions are primarily centered around the dye's response to light, which can lead to either its degradation or changes in its chemical structure, ultimately affecting the perceived color.
The light fastness of reactive dyes is intrinsically linked to the chemical structure of the dye's parent chromophore. dyestuffscn.com A significant portion, around 70-75%, of reactive dyes are based on an azo-type chromophore, which is known for having generally poor light fastness compared to other structures like anthraquinone (B42736) or phthalocyanine. dyestuffscn.comchina-dyestuff.com The fading of azo dyes under light exposure is primarily a photo-oxidation process. dyestuffscn.com When exposed to light and oxygen, the dye molecule can form azobenzene (B91143) derivatives, which then undergo rearrangement, hydrolysis, and decomposition. dyestuffscn.com
The concentration of the dye on the fabric also plays a role in its light fastness. china-dyestuff.comtiankunchemical.com At higher concentrations, dye molecules tend to aggregate, which reduces the surface area of the dye exposed to light and air per unit weight, thereby increasing light fastness. china-dyestuff.comtiankunchemical.com Conversely, in lighter shades, the dye is more highly dispersed on the fiber, leading to a higher probability of being affected by light and thus, lower light fastness. tiankunchemical.com
Photocatalytic Degradation on Material Surfaces
A key area of research into the photochemical interactions of reactive dyes involves their degradation through photocatalysis, often studied to address the environmental impact of dye effluents. These studies, however, also reveal the mechanisms by which the dye can be broken down on a surface when exposed to light and a catalyst.
The process typically involves a semiconductor photocatalyst, such as titanium dioxide (TiO2) or zinc oxide (ZnO), which, upon irradiation with UV or visible light, generates highly reactive oxygen species (ROS). deswater.comresearchgate.net These ROS, including hydroxyl radicals (•OH), are powerful oxidizing agents that can break down the complex structure of the dye molecule. deswater.com
The degradation of C.I. Reactive Black 5 has been shown to proceed through the cleavage of the azo bonds (–N=N–), which are responsible for the dye's color. mdpi.com This initial step leads to decolorization, followed by the further breakdown of the resulting aromatic intermediates, such as benzene (B151609) and naphthalene (B1677914) derivatives, into smaller organic molecules and eventually mineralization to CO2 and water. mdpi.com
Research has identified several intermediate products during the photocatalytic degradation of RB5, providing a clearer picture of the degradation pathway on a surface.
Intermediate Products Identified During Photocatalytic Degradation of C.I. Reactive Black 5
The efficiency of this degradation is influenced by several factors, including the pH of the solution, the concentration of the dye, and the dosage of the catalyst. researchgate.netjocpr.com
Improving Light Fastness on Material Surfaces
Given the susceptibility of azo dyes to photodegradation, various methods have been explored to improve their light fastness on textile surfaces. One approach is the application of UV absorbers and antioxidants to the dyed fabric. These compounds work by either absorbing the harmful UV radiation before it can reach the dye molecule or by quenching the reactive species that initiate the degradation process.
Studies on other reactive dyes have demonstrated the effectiveness of this approach. For example, treating dyed cotton fabric with certain antioxidants has been shown to improve light fastness.
Effect of Additives on Light Fastness of Reactive Dyes on Cotton
Furthermore, the use of certain finishing agents, such as cationic softeners, can negatively impact the light fastness of reactive dyes on fabrics. china-dyestuff.com Insufficient soaping after dyeing, which leaves unfixed or hydrolyzed dye on the fabric surface, can also lead to poorer light fastness, as these loosely bound dye molecules are more prone to degradation. china-dyestuff.com
Compound Names
List of Chemical Compounds
Environmental Fate, Degradation Pathways, and Ecotransformation of C.i. Reactive Black 12
Abiotic Degradation Mechanisms of C.I. Reactive Black 12 in Aquatic and Terrestrial Systems
Abiotic degradation involves the breakdown of chemical compounds through non-biological processes. For reactive dyes like C.I. Reactive Black 5, these mechanisms in aquatic and terrestrial environments primarily include photolysis, hydrolysis, and chemical oxidation or reduction.
Photolytic Degradation of this compound and its Byproducts
Photolytic degradation, or photodegradation, is the breakdown of compounds by light, particularly ultraviolet (UV) radiation.
Direct exposure to UV light alone has a negligible effect on the decolorization of C.I. Reactive Black 5. nih.govresearchgate.net However, the efficiency of photolytic degradation is significantly enhanced by the addition of oxidizing agents, in processes known as Advanced Oxidation Processes (AOPs). The UV/H₂O₂ process can achieve almost complete color removal (99%) after 60 minutes of irradiation, with a mineralization efficiency of 50%. nih.govresearchgate.net
The most effective photolytic method is the photo-Fenton process (UV/H₂O₂/Fe(II)), which can lead to 98% color removal in just 5 minutes and 98% mineralization within 45 minutes. nih.govresearchgate.net The degradation follows first-order reaction kinetics. nih.govresearchgate.net The degradation process involves the cleavage of the dye's chromophore, which is responsible for its color. researchgate.net The absorption peaks in the visible region (around 600 nm) correspond to the chromophoric azo bond, while peaks in the UV region (around 312 nm and 254 nm) are characteristic of the naphthalene (B1677914) and benzene (B151609) ring structures. researchgate.netdeswater.com The breakdown of these aromatic rings is initiated by the attack of hydroxyl radicals (•OH) and superoxide (B77818) radical anions (O₂•⁻) generated during the process. researchgate.net
Intermediates formed during the photolytic degradation of C.I. Reactive Black 5 include aromatic compounds such as naphthionic acid, 1-amino-2-naphthol, 2-naphthol, and 1,2-naphthoquinone. researchgate.net Further degradation can lead to the formation of smaller organic acids like oxalic acid before eventual mineralization to CO₂, water, and inorganic ions. researchgate.net
Table 1: Efficiency of Different Photolytic Degradation Methods for C.I. Reactive Black 5
| Degradation Method | Color Removal Efficiency | Mineralization Efficiency | Time |
|---|---|---|---|
| UV alone | Negligible | - | - |
| UV/H₂O₂ | 99% | 50% | 60 min |
| UV/H₂O₂/Fe(II) (Photo-Fenton) | 98% | 98% | 5 min (decolorization), 45 min (mineralization) |
| Solar/ZnO | 99% | - | 120 min |
| Solar/nZVI | 89.3% | - | 120 min |
Hydrolytic Stability and Transformation of this compound
Hydrolysis is a chemical reaction in which a water molecule breaks down one or more chemical bonds. textileapex.com For reactive dyes, this is a significant transformation pathway, especially under the alkaline conditions used in the dyeing process. textilelearner.net The reactive groups of the dye, which are designed to form covalent bonds with fibers like cellulose (B213188), can also react with the hydroxyl ions (OH⁻) in water. irjet.net
This reaction, known as hydrolysis, converts the reactive dye into a non-reactive form by replacing the reactive group with a hydroxyl group. textileapex.comchina-dyestuff.com This hydrolyzed dye can no longer bind to the fiber, leading to a loss of dye and contributing to effluent coloration. textilelearner.netchina-dyestuff.com On average, about 30% of the reactive dye is lost to hydrolysis during the dyeing process. china-dyestuff.com The hydrolyzed dye has a similar structure and diffusion properties to the original dye, allowing it to be adsorbed onto the fiber surface, but it is not fixed and must be washed off, which can lead to poor wash fastness if not done thoroughly. irjet.netchina-dyestuff.com
Several factors influence the rate of hydrolysis of reactive dyes:
pH: Higher pH (alkaline conditions) increases the rate of hydrolysis. textileapex.com
Temperature: An increase in temperature accelerates the hydrolysis reaction. textileapex.comchina-dyestuff.com
Dye Concentration: Higher dye concentrations can lead to aggregation, which may reduce the rate of hydrolysis. china-dyestuff.com Conversely, some studies show that with more dye molecules available, the rate of hydrolysis can increase. irjet.net
Electrolyte Concentration: A higher concentration of electrolytes in the dye bath can increase the extent of dye hydrolysis. china-dyestuff.com
The stability of the dye solution is crucial, as hydrolysis can occur during storage and application. china-dyestuff.com The hydrolyzed form of C.I. Reactive Black 5 has been identified and studied, confirming that this is a primary transformation pathway in aqueous environments. researchgate.net
Chemical Oxidation and Reduction Pathways of this compound in the Environment
Besides photolysis-assisted oxidation, other chemical oxidation and reduction processes can degrade reactive dyes in the environment.
Advanced Oxidation Processes (AOPs) are highly effective in degrading complex organic molecules like reactive dyes. atlantis-press.com These processes are characterized by the generation of very reactive species, primarily the hydroxyl radical (•OH). mdpi.comdoi.org
Fenton's Oxidation: This process uses hydrogen peroxide (H₂O₂) and ferrous ions (Fe²⁺) to generate hydroxyl radicals. scientific.net It is effective in removing color and Chemical Oxygen Demand (COD) from wastewater containing C.I. Reactive Black 5. atlantis-press.com The efficiency of the Fenton process is highly dependent on parameters such as pH, temperature, and the concentrations of Fe²⁺ and H₂O₂. scientific.net
Ozonation: Ozone (O₃) is a powerful oxidant that can directly react with dye molecules, breaking down their chromophoric groups. atlantis-press.com It can also lead to the formation of hydroxyl radicals, contributing to the degradation process. Ozonation has been shown to be effective in decolorizing reactive dyes. atlantis-press.comdoi.org
Periodate (B1199274) (IO₄⁻)-based AOPs: These are emerging technologies that use periodate in the presence of activators (like transition metals) to generate reactive oxygen species, including hydroxyl radicals and iodate (B108269) radicals (IO₃•), for the degradation of organic pollutants. rsc.org
Chemical Reduction pathways primarily involve the cleavage of the azo bond (-N=N-), which is the chromophore in azo dyes.
Zero-Valent Iron (Fe⁰): Nanocrystalline or zero-valent iron can act as a reducing agent, donating electrons to break the azo bond. mdpi.comresearchgate.net This process rapidly decolorizes the dye solution. For instance, nanocrystalline FeSiB powder can achieve nearly complete color removal from a C.I. Reactive Black 5 solution within 3 minutes. mdpi.com The degradation proceeds via the cleavage of the azo bond, leading to the formation of aromatic amines. mdpi.com
Table 2: Overview of Chemical Oxidation and Reduction Processes for Reactive Dyes
| Process | Reagents/Catalysts | Primary Reactive Species | Key Outcome |
|---|---|---|---|
| Fenton's Oxidation | Fe²⁺, H₂O₂ | Hydroxyl radical (•OH) | Decolorization and COD reduction |
| Ozonation | O₃ | Ozone, Hydroxyl radical (•OH) | Decolorization |
| Periodate AOP | IO₄⁻, Transition metals | •OH, IO₃•, ¹O₂, O₂•⁻ | Degradation of organic pollutants |
| Chemical Reduction | Zero-Valent Iron (Fe⁰) | Electrons (e⁻) | Rapid decolorization via azo bond cleavage |
Biotic Degradation Mechanisms of this compound
Biotic degradation involves the breakdown of compounds by living organisms, primarily microorganisms. This is a key process in the natural attenuation and engineered treatment of dye-containing wastewater.
Microbial Biodegradation of this compound under Aerobic Conditions (e.g., Fungi, Bacteria, Algae)
Under aerobic conditions (in the presence of oxygen), many microorganisms find it difficult to degrade azo dyes because the initial step requires the reduction of the azo bond, which is an electron-withdrawing group. ijcmas.com However, some specialized microorganisms have developed enzymatic systems to carry out this degradation.
Bacteria: Several bacterial strains have been identified that can decolorize and degrade C.I. Reactive Black 5 under aerobic conditions. For example, Pseudomonas entomophila has been shown to achieve 93% degradation after 120 hours. nih.gov The degradation is attributed to the enzyme azoreductase, which breaks the azo bond. nih.gov The degradation products identified were naphthalene-1,2-diamine and 4-(methylsulfonyl) aniline. nih.gov Another bacterium, Bacillus albus DD1, isolated from textile effluent, demonstrated 98% removal of RB5 within 38 hours under optimal conditions (pH 7, 40°C). nih.gov The degradation was confirmed by the cleavage of the azo bond and the formation of metabolites like 3,6,8-trihydroxynaphthalene and phthalic acid. nih.gov
Fungi: White-rot fungi are particularly effective in degrading a wide range of recalcitrant organic pollutants, including dyes. They secrete extracellular lignin-modifying enzymes such as laccase, manganese peroxidase, and lignin (B12514952) peroxidase, which can oxidize the dye molecules. ijcmas.com Fungi like Trametes versicolor and Phanerochaete chrysosporium are known to decolorize various reactive dyes. ijcmas.com
Algae: Certain species of algae, such as Synechocystis sp. and Phormidium sp., have the capacity to remove reactive dyes, including Reactive Black B. ijcmas.com Algae can degrade azo dyes through the action of enzymes like azoreductase, breaking them down into aromatic amines and potentially further to simpler organic compounds. ijcmas.com
In some cases, a combination of photocatalysis and biological treatment in a photocatalytic circulating-bed biofilm reactor has been shown to be effective, removing 97% of RB5 and 65% of COD. researchgate.net
Microbial Biodegradation of this compound under Anaerobic Conditions
Anaerobic conditions (in the absence of oxygen) are generally more favorable for the initial step of azo dye biodegradation. ijcmas.com
Under anoxia, the azo bond acts as a terminal electron acceptor for microbial respiration. researchgate.net A wide range of anaerobic and facultative anaerobic bacteria can reductively cleave the azo bond using enzymes called azoreductases. ijcmas.com This cleavage breaks the chromophore, resulting in the decolorization of the dye and the formation of colorless aromatic amines. ijcmas.comresearchgate.net
Studies using mixed microbial cultures have demonstrated high decolorization efficiencies for C.I. Reactive Black 5 under anaerobic conditions, with rates ranging from 93.4% to 99.4% within 24 hours for initial dye concentrations up to 2400 mg/L. academicjournals.org The newly isolated strain Shewanella sp. SR1 has also shown effective degradation of RB5 under anaerobic conditions, with the process being enhanced by the presence of co-substrates like glucose and yeast extract. nih.gov The proposed degradation pathway involves the initial cleavage of the azo bond by FMN-dependent NADH-azoreductase, followed by deamination, desulfonation, and hydroxylation. nih.gov
A significant challenge with anaerobic degradation is that the resulting aromatic amines can be toxic, mutagenic, and carcinogenic. ijcmas.com These amines are often resistant to further degradation under anaerobic conditions. Therefore, a sequential anaerobic-aerobic treatment is typically required for the complete mineralization of azo dyes. ijcmas.comresearchgate.net The initial anaerobic stage achieves decolorization, and the subsequent aerobic stage is used to degrade the aromatic amines. researchgate.net
Table 3: Anaerobic Decolorization of C.I. Reactive Black 5 by Mixed Microbial Cultures
| Initial Dye Concentration (mg/L) | Decolorization Efficiency (%) | Incubation Time (h) |
|---|---|---|
| 158.6 | 99.4 | 24 |
| 2405.2 | 93.4 | 24 |
Enzymatic Degradation of this compound
There is a notable absence of specific studies on the enzymatic degradation of this compound by enzymes such as azoreductases, laccases, peroxidases, or phenol (B47542) oxidases. While these enzymes are known to be effective in the decolorization and degradation of other azo dyes, including the structurally similar C.I. Reactive Black 5, dedicated research on their activity with this compound has not been identified in the available scientific literature. General principles of enzymatic degradation of azo dyes suggest that azoreductases would likely cleave the azo linkages (-N=N-) under anaerobic conditions, while ligninolytic enzymes like laccases and peroxidases would degrade the molecule through oxidative processes. However, without specific experimental data, the efficiency, kinetics, and pathways of these enzymatic actions on this compound remain speculative.
Factors Influencing this compound Environmental Persistence and Mobility
Specific data on the factors influencing the environmental persistence and mobility of this compound are not available. However, based on the general behavior of reactive dyes, several factors can be inferred to play a significant role:
pH: The pH of the soil and water can affect the dye's solubility, adsorption to sediments, and the rate of both biotic and abiotic degradation processes.
Temperature: Temperature influences microbial activity and the kinetics of chemical reactions, thereby affecting the rate of degradation.
Oxygen Levels: The presence or absence of oxygen is a critical factor. Azo bond cleavage by azoreductases is typically favored under anaerobic or anoxic conditions, while oxidative degradation by enzymes like laccases occurs under aerobic conditions.
Adsorption to Solids: The tendency of the dye to adsorb to soil particles, sludge, and sediments will impact its mobility in the environment and its availability for microbial degradation.
Sunlight (Photolysis): Photodegradation can be a significant pathway for the breakdown of dyes in surface waters, although the complex structure of many reactive dyes can make them resistant to photolysis.
Without dedicated studies, it is not possible to provide quantitative data or specific details on how these factors precisely influence the environmental behavior of this compound. Further research is necessary to fill these knowledge gaps and to properly assess the environmental risks associated with this compound.
Advanced Remediation Technologies for C.i. Reactive Black 12 Contamination
Physicochemical Treatment Processes for C.I. Reactive Black 12 Removal from Effluents
Physicochemical treatment processes are frequently employed for the removal of dyes from textile wastewater due to their effectiveness in treating effluents with high color intensity. These methods primarily involve the transfer of the dye from the aqueous phase to a solid phase or its transformation into less harmful substances.
Adsorption-Based Technologies for this compound Removal
Adsorption is a widely used and effective method for the removal of reactive dyes from wastewater. srce.hr This process involves the accumulation of the dye molecules onto the surface of a solid adsorbent. The efficiency of adsorption depends on various factors, including the properties of the adsorbent (surface area, pore size, and surface chemistry), the characteristics of the dye molecule, and the operational conditions (pH, temperature, and contact time). hbku.edu.qamdpi.com
A variety of materials have been investigated as adsorbents for this compound. Commercial activated carbon is a popular choice due to its high surface area and well-developed pore structure, demonstrating significant adsorption capacity for this dye. srce.hr However, its high cost has prompted research into alternative, low-cost adsorbents. mdpi.com Natural materials such as bentonite (B74815) clay have shown promise, with studies indicating that they can effectively adsorb this compound from aqueous solutions. mdpi.com The adsorption process onto bentonite clay has been found to be influenced by shaking speed and pH, with optimal removal observed at specific conditions. mdpi.com
Agricultural waste-derived adsorbents, such as activated carbon from corn stalks, have also been explored. walshmedicalmedia.com These materials can be chemically activated to enhance their adsorptive properties. walshmedicalmedia.com The adsorption of reactive dyes onto such materials is typically optimized by adjusting parameters like contact time, adsorbent dosage, and pH. walshmedicalmedia.com For instance, one study found the optimal conditions for reactive dye adsorption onto corn stalk activated carbon to be a contact time of 60 minutes, a pH of 3.8, and an adsorbent dosage of 4 g/L. walshmedicalmedia.com
The kinetics of the adsorption process are often evaluated to understand the rate of dye uptake. The pseudo-second-order kinetic model has been found to effectively describe the adsorption of this compound onto various adsorbents, suggesting that chemisorption may be the rate-limiting step. srce.hrmdpi.com Adsorption isotherms, such as the Langmuir and Freundlich models, are used to describe the equilibrium distribution of the dye between the adsorbent and the solution. mdpi.comwalshmedicalmedia.com The Freundlich isotherm has been shown to be a good fit for the adsorption of this compound on certain adsorbents, indicating a heterogeneous surface. walshmedicalmedia.com
Table 1: Adsorption Parameters for this compound Removal
| Adsorbent | Optimal pH | Optimal Contact Time | Adsorption Capacity | Applicable Isotherm Model | Applicable Kinetic Model |
|---|---|---|---|---|---|
| Bentonite Clay | 2.0 | Not Specified | ~29 mg/g | Freundlich | Pseudo-second order |
| Corn Stalk Activated Carbon | 3.8 | 60 minutes | Not Specified | Freundlich | Not Specified |
| Commercial Activated Carbon | Not Specified | 16 hours (equilibrium) | Not Specified | Not Specified | Pseudo-second order |
Coagulation-Flocculation Processes for this compound
Coagulation-flocculation is a conventional and cost-effective method for treating textile wastewater with high concentrations of suspended solids and color. researchgate.netfrontiersin.org This process involves the addition of coagulants to destabilize the colloidal dye particles, followed by flocculation to promote the aggregation of these particles into larger flocs that can be easily removed by sedimentation or filtration. frontiersin.org
Commonly used inorganic coagulants include aluminum sulfate (B86663) (alum), ferric chloride, and polyaluminum chloride (PAC). icontrolpollution.comusm.my The effectiveness of these coagulants in removing reactive dyes is highly dependent on the pH of the wastewater and the coagulant dosage. icontrolpollution.com For instance, in the treatment of a reactive blue dye solution, maximum color removal with alum was observed at a pH of 5. icontrolpollution.com The efficiency of color removal can be significantly influenced by the type of dye and the specific operational conditions. icontrolpollution.com
In some cases, the use of an inorganic coagulant alone may not be sufficient to achieve high levels of color removal, and a polymer flocculant may be added to aid the process. researchgate.net The combination of an inorganic coagulant and a polymer flocculant has been shown to significantly improve the removal of reactive dyes from synthetic wastewater. researchgate.net
Natural polymers, such as chitosan, are also being explored as environmentally friendly alternatives to synthetic flocculants. frontiersin.org Chitosan, derived from chitin, is a promising natural coagulant that can effectively remove particulate and dissolved substances from wastewater. frontiersin.org
The performance of different coagulants can vary. For example, one study found that poly-DADMAC required a lower concentration than PAC for the same level of reactive dye removal. icontrolpollution.com Another study comparing PAC and ferric chloride for the removal of a reactive red dye found that PAC exhibited better color removal efficiency. researchgate.net
Table 2: Coagulation-Flocculation Efficiency for Reactive Dyes
| Coagulant | Optimal pH | Optimal Dosage | Color Removal Efficiency |
|---|---|---|---|
| Alum | 3.50 | 6000 ppm | 90.40% |
| Magnesium Chloride | 9.70 | 4000 ppm | 99.58% |
| Polyaluminum Chloride (PAC) | 3.98 - 4.60 | 800 ppm | 100% |
| Ferrous Sulfate | Not Specified | Not Specified | Largely ineffective |
| Poly-DADMAC | Not Specified | 80 ppm | Maximum removal |
Membrane Filtration and Separation Techniques for this compound (e.g., Nanofiltration, Reverse Osmosis)
Membrane filtration processes, such as ultrafiltration (UF) and nanofiltration (NF), are increasingly being used for the treatment of textile effluents due to their ability to produce high-quality permeate that can be reused. ivypanda.commdpi.com These pressure-driven processes separate the dye molecules from the water based on their size and charge.
Ultrafiltration has been investigated for the removal of C.I. Reactive Black 5. cetjournal.it The efficiency of UF is influenced by the membrane's molecular weight cut-off (MWCO), the operating pressure, and the feed concentration. cetjournal.iticm.edu.pl Studies have shown that UF membranes with a lower MWCO generally exhibit higher dye rejection. icm.edu.pl For instance, polyethersulfone (PES) and regenerated cellulose (B213188) (C) membranes with a cut-off of 10 kDa or less have been found to be effective for reactive dye removal, with PES membranes achieving 80-97% separation and C membranes achieving 45-89% separation. icm.edu.pl An increase in transmembrane pressure can lead to a higher permeate flux but may also result in a more pronounced flux decline and lower dye retention. cetjournal.it
Nanofiltration is another effective membrane process for dye removal, often used after a biological pretreatment step. ivypanda.com NF membranes have smaller pore sizes than UF membranes and can effectively remove dissolved salts and organic molecules. ivypanda.com The performance of NF membranes is also influenced by the membrane material and the operating conditions. ivypanda.com
Recent research has focused on modifying membrane properties to enhance their performance in dye removal. For example, blending polyacrylonitrile-co-poly(2-ethylhexylacrylate) copolymers with polyaniline has been shown to improve the rejection of C.I. Reactive Black 5, with rejection rates as high as 99.5% at acidic pH. researchgate.net Enhancing the hydrophilicity of membranes, such as polyvinylidene fluoride (B91410) (PVDF) membranes, is crucial for improving permeation flux and dye removal efficiency. mdpi.com
Table 3: Membrane Filtration Performance for this compound Removal
| Membrane Type | Process | Key Operating Parameter | Dye Rejection Efficiency |
|---|---|---|---|
| Polyethersulfone (PES) | Ultrafiltration | Cut-off ≤ 10 kDa | 80-97% |
| Regenerated Cellulose (C) | Ultrafiltration | Cut-off ≤ 10 kDa | 45-89% |
| PAN-co-P2EHA/PANI | Filtration | pH 2 | 99.5% (for 100 ppm) |
Advanced Oxidation Processes (AOPs) for this compound Mineralization
Advanced Oxidation Processes (AOPs) are a set of chemical treatment procedures designed to remove organic and inorganic pollutants from water and wastewater by oxidation through reactions with hydroxyl radicals (·OH). atlantis-press.commdpi.com These highly reactive radicals can non-selectively degrade a wide range of organic compounds, including recalcitrant dyes like this compound, into simpler and less harmful substances, ultimately leading to mineralization (conversion to CO2, water, and inorganic ions). atlantis-press.com
Fenton and Photo-Fenton Oxidation of this compound
The Fenton process involves the reaction of hydrogen peroxide (H2O2) with ferrous ions (Fe2+) to generate hydroxyl radicals. mdpi.com This process has been shown to be effective in the decolorization and degradation of C.I. Reactive Black 5. nih.gov The efficiency of the Fenton process is influenced by several factors, including the dosage of Fe2+ and H2O2, the pH of the solution (typically acidic), and the mixing intensity. nih.gov Studies have shown that higher mixing intensity can enhance the degradation process, particularly at lower reagent dosages. nih.gov However, a very high level of mixing may reduce performance. nih.gov The traditional Fenton process has been reported to achieve around 70% mineralization of C.I. Reactive Black B. nih.gov
Photo-Fenton oxidation is an enhancement of the Fenton process where the reaction is irradiated with UV light. nih.gov This irradiation promotes the photoreduction of ferric ions (Fe3+) back to ferrous ions (Fe2+), thereby regenerating the catalyst and producing additional hydroxyl radicals. nih.gov This leads to a faster and more complete destruction of the dye. The photo-Fenton process has demonstrated over 98% mineralization of C.I. Reactive Black B. nih.gov The degradation of the dye proceeds through the formation of carboxylic acid intermediates such as formic acid and oxalic acid. nih.gov While formic acid can be completely mineralized by the photo-Fenton process, oxalic acid is more resistant to degradation. nih.gov
Table 4: Comparison of Fenton and Photo-Fenton Processes for this compound Mineralization
| Process | Key Reagents | Light Source | Mineralization Efficiency | Key Intermediates |
|---|---|---|---|---|
| Fenton | Fe²⁺, H₂O₂ | None | ~70% | Formic acid, Oxalic acid |
Ozonation and Catalytic Ozonation of this compound
Ozonation is another powerful AOP that utilizes ozone (O3), a strong oxidizing agent, to degrade organic pollutants. atlantis-press.com Ozone can react with organic compounds directly or indirectly through the formation of hydroxyl radicals, especially at higher pH values. atlantis-press.com Ozonation has been proven to be an effective method for decolorizing reactive dyes by destroying their chromophoric groups. atlantis-press.com
The ozonation of C.I. Reactive Black 5 has been studied under various operating conditions. nih.gov The decolorization of the dye solution is typically rapid, with the rate being influenced by the initial dye concentration, ozone dose, and pH. nih.gov For instance, an aqueous solution containing 200 mg/L of C.I. Reactive Black 5 was quickly decolorized at a pH of 8.0 with an ozone dose of 3.2 g/h. nih.gov The degradation of the dye involves the cleavage of the azo bond and the introduction of hydroxyl groups. nih.gov The reduction of Total Organic Carbon (TOC) during ozonation proceeds much more slowly than decolorization, with one study reporting approximately 54% TOC removal after 4 hours of ozonation. nih.gov
Catalytic ozonation involves the use of a catalyst to enhance the decomposition of ozone and the generation of hydroxyl radicals, thereby improving the efficiency of the degradation process. Various materials, such as iron-loaded dead leaf ash, have been investigated as catalysts for the ozonation of C.I. Reactive Black 5. mdpi.com The catalytic ozonation process has demonstrated a significant increase in the removal of the dye compared to ozonation alone. mdpi.com The efficiency of catalytic ozonation is also influenced by the ozone dose, with higher doses generally leading to increased color removal. mdpi.com
Table 5: Ozonation and Catalytic Ozonation of this compound
| Process | Key Oxidant | Catalyst | Key Operating Parameters | Decolorization Efficiency | TOC Removal |
|---|---|---|---|---|---|
| Ozonation | Ozone | None | pH, Ozone dose | Rapid | ~54% after 4 hours |
Photocatalytic Degradation of this compound (e.g., TiO2-based systems)
Photocatalytic degradation has emerged as a promising Advanced Oxidation Process (AOP) for the breakdown of recalcitrant organic dyes such as this compound. This process typically utilizes semiconductor materials, with titanium dioxide (TiO2) being a prominent example due to its high reactivity, chemical stability, and cost-effectiveness. jocpr.com
The fundamental mechanism of TiO2 photocatalysis involves the generation of electron-hole pairs upon irradiation with UV light. youtube.com These charge carriers then react with water and oxygen to produce highly reactive oxygen species (ROS), primarily hydroxyl radicals (•OH) and superoxide (B77818) anions (O2•-), which are powerful oxidizing agents capable of degrading the complex structure of this compound into simpler, less harmful compounds. youtube.comnih.gov The efficiency of this process is influenced by several factors, including the concentration of the catalyst, the initial dye concentration, the pH of the solution, and the irradiation time. jocpr.comnih.gov
Research has shown that increasing the amount of TiO2 catalyst generally enhances the degradation efficiency up to an optimal point. nih.gov For instance, studies on the similar Reactive Black 5 (RB5) dye have demonstrated that increasing the TiO2 concentration leads to a higher rate of decolorization. nih.gov Furthermore, the initial concentration of the dye plays a crucial role; higher concentrations can lead to a decrease in the observed reaction rate constant due to the reduced penetration of light through the solution. researchgate.net The pH of the wastewater also significantly affects the surface charge of the photocatalyst and the dye molecules, thereby influencing the adsorption and subsequent degradation process. nih.gov
Modified TiO2, such as "black" TiO2, has been developed to enhance photocatalytic activity under visible light. frontiersin.orgfrontiersin.orgnih.gov These materials have surface defects like oxygen vacancies and Ti3+ ions that improve the absorption of a broader spectrum of light and promote the separation of photogenerated charge carriers, leading to enhanced degradation of organic pollutants. frontiersin.orgfrontiersin.orgnih.govmdpi.com
| Catalyst System | Target Dye | Key Findings | Degradation Efficiency (%) | Reference |
|---|---|---|---|---|
| TiO2 P25 | C.I. Reactive Black 5 | Increased catalyst amount enhanced degradation. | ~99% after 120 min | nih.gov |
| TiO2 coated PET | Reactive Black 5 | Optimal conditions: pH 3, 0.5 g/L catalyst. | 99.99% after 120 min | researchgate.net |
| Non-magnetic TiO2 | Reactive Black 5 | Comparison with modified photocatalysts. | - | researchgate.net |
| ZnO-CeO2 nanocomposite | Reactive Black dye | 1:1 wt ratio showed maximum oxidation. | ~85% within 90 min | researchgate.net |
Electrochemical Oxidation for this compound Treatment
Electrochemical oxidation is another powerful AOP for the treatment of wastewater containing persistent dyes like this compound. This method involves the generation of strong oxidizing agents, such as hydroxyl radicals, directly on the surface of an anode or in the bulk solution.
One of the effective electrochemical AOPs is the electro-Fenton process. In this system, ferrous ions (Fe2+) are electrochemically regenerated at the cathode, which then react with hydrogen peroxide (H2O2) to produce hydroxyl radicals via the Fenton reaction. A comparative study on the oxidation of a similar dye, Reactive Black B, demonstrated the high efficacy of this method. nih.gov The study found that the traditional Fenton process achieved 70% mineralization, which was improved to 93% with the electro-Fenton (Fered-Fenton) process due to the continuous regeneration of ferrous ions. nih.gov
The process rapidly breaks down the dye into carboxylic acid intermediates, such as formic acid and oxalic acid. nih.gov While formic acid can be completely mineralized, oxalic acid is more resistant to treatment. nih.gov The efficiency of electrochemical oxidation is influenced by parameters like current density, electrode material, pH, and the concentration of catalysts like Fe2+.
Combined and Hybrid AOP Systems for Enhanced this compound Degradation
A notable example is the photo-Fenton process, which combines UV irradiation with the Fenton reaction. The UV light facilitates the photoreduction of ferric ions (Fe3+) back to ferrous ions (Fe2+), thereby regenerating the catalyst and producing additional hydroxyl radicals. This leads to a significantly faster and more complete destruction of the dye, with mineralization rates exceeding 98% for Reactive Black B. nih.gov
Another approach involves coupling AOPs with other treatment methods, such as adsorption. For instance, combining a photocatalyst with an adsorbent material can concentrate the pollutant near the active sites of the catalyst, thereby enhancing the removal efficiency. researchgate.net The synergistic effects in various hybrid AOPs, including combinations of sonolysis, photocatalysis, and ozonation, have been reviewed as effective strategies for treating textile wastewater. researchgate.net
| AOP System | Target Dye | Mineralization Efficiency (%) | Key Findings | Reference |
|---|---|---|---|---|
| Fenton | Reactive Black B | 70 | - | nih.gov |
| Electro-Fenton | Reactive Black B | 93 | Improved mineralization due to Fe2+ regeneration. | nih.gov |
| Photo-Fenton | Reactive Black B | >98 | Fast and complete destruction with UV-assisted Fe2+ regeneration. | nih.gov |
Biological Treatment Approaches for this compound Degradation in Wastewater
Biological treatment methods offer an environmentally friendly and cost-effective alternative for the degradation of azo dyes like this compound. These processes utilize the metabolic activities of microorganisms to break down the complex dye molecules.
Aerobic and Anaerobic Biological Reactor Designs for this compound
The degradation of azo dyes is often achieved through a sequential anaerobic-aerobic process. ijcce.ac.ir Under anaerobic conditions, the azo bond (–N=N–), which is responsible for the dye's color, is reductively cleaved by microorganisms, leading to the formation of colorless aromatic amines. ijcce.ac.ir These intermediate amines, which can be more toxic than the parent dye, are then mineralized into simpler compounds like carbon dioxide and water under subsequent aerobic conditions. ijcce.ac.ir
Various bacterial consortia have been developed and shown to be effective in decolorizing and degrading reactive dyes. For example, a consortium of Proteus vulgaris and Micrococcus glutamicus demonstrated rapid decolorization and nearly complete mineralization of a reactive green dye. bohrium.com Similarly, a bacterial consortium containing Escherichia coli, Bacillus cereus, and Bacillus infantis was capable of degrading Reactive Black 5. iosrjournals.org Studies have also investigated the use of pure cultures, such as Bacillus subtilis, in sequential anaerobic-aerobic systems for the treatment of Reactive Black 5. researchgate.net
The efficiency of these biological reactors is influenced by factors such as hydraulic retention time (HRT), temperature, and the presence of co-substrates. ijcce.ac.irijcce.ac.ir For instance, in a combined anaerobic digester and Integrated Fixed-film Activated Sludge (IFAS) reactor system for Reactive Black 5 removal, the maximum color removal efficiency in the anaerobic digester was 81% at an HRT of 2.5 days. ijcce.ac.ir
| Reactor Design | Microorganism(s) | Key Parameters | Color Removal Efficiency (%) | COD Reduction Efficiency (%) | Reference |
|---|---|---|---|---|---|
| Anaerobic Digester + IFAS | Mixed microbial community | Anaerobic HRT: 2.5 days | 81 (anaerobic), 25 (aerobic) | 99 (anaerobic), 100 (aerobic) | ijcce.ac.ir |
| Sequential Anaerobic-Aerobic | Bacillus subtilis | 15 days anaerobic + aerobic phase | 67.5 (overall) | 60.9 (overall) | researchgate.net |
| Static Condition | Bacterial consortium (azo 8) | - | Complete decolorization in 24-36 hours | - | iosrjournals.org |
Integrated Biological and Physicochemical Processes for this compound Effluent Treatment
Integrating biological treatment with physicochemical processes can lead to a more robust and efficient system for treating textile effluents containing this compound. nih.govtandfonline.com This approach combines the advantages of both methods to overcome their individual limitations. For instance, biological processes are effective in reducing the bulk organic load and color, while physicochemical processes like AOPs can degrade the recalcitrant intermediates formed during biological treatment. nih.govtccollege.org
Another integrated strategy involves combining reduction with adsorption. A study on Reactive Black 5 used nanocrystalline Fe80Si10B10 powder as a reducing agent, which resulted in nearly complete color removal in 3 minutes. mdpi.com The subsequent use of natural adsorbents helped in removing the degradation products. mdpi.com
Emerging Technologies and Nanomaterial Applications for this compound Remediation
The field of wastewater treatment is continuously evolving, with emerging technologies and the application of nanomaterials offering novel solutions for the remediation of this compound. Nanomaterials, with their high surface-area-to-volume ratio and unique catalytic properties, have shown great potential in enhancing the degradation of persistent dyes.
Several studies have explored the use of various nanocomposites for the degradation of Reactive Black 5. For example, ZnO-CeO2 nanocomposites have been used as photocatalysts, demonstrating an 85% degradation of a reactive black dye within 90 minutes under UV light. researchgate.net The addition of CeO2 to ZnO lowered the bandgap energy, favoring the oxidation process. researchgate.net
Graphene-based nanomaterials have also been investigated. Manganese oxides supported on sodium hydroxide-modified graphene oxide have shown high activity for the degradation of Reactive Black 5 at ambient conditions, even without light irradiation. mdpi.com This was attributed to a synergistic effect of adsorption onto the modified graphene oxide and oxidation by the manganese oxides. mdpi.com Similarly, reduced graphene oxide (rGO) nanoparticles synthesized via chemical reduction have been used as photocatalysts for the decolorization of Reactive Black 5 under UV irradiation. mdpi.com
Theoretical and Computational Chemistry Approaches to C.i. Reactive Black 12
Quantum Chemical Calculations on C.I. Reactive Black 12 Molecular Structure and Reactivity
Quantum chemical calculations are fundamental to understanding the electronic properties of molecules, which in turn govern their structure, stability, and reactivity.
Density Functional Theory (DFT) is a widely used quantum mechanical modeling method to investigate the electronic structure of many-body systems. researchgate.net It is based on the principle that the energy of a molecule can be determined from its electron density. DFT calculations can provide valuable information about the geometry, electronic properties, and reactivity of dye molecules.
For azo dyes, DFT has been employed to study their structure, spectrometry, and electronic properties. researchgate.netmdpi.com Theoretical studies on various reactive dyes have successfully used DFT to optimize molecular geometries, calculate vibrational frequencies, and predict electronic absorption spectra. researchgate.netmdpi.com For a molecule like this compound, DFT calculations could be used to:
Optimize Molecular Geometry: Determine the most stable three-dimensional conformation of the dye molecule.
Calculate Electronic Properties: Compute key parameters such as the energies of the Highest Occupied Molecular Orbital (HOMO) and the Lowest Unoccupied Molecular Orbital (LUMO). The HOMO-LUMO energy gap is a critical indicator of the molecule's reactivity and its color, as it relates to the energy required for electronic excitation. mdpi.com
Predict Spectroscopic Properties: Simulate the UV-Visible absorption spectrum, which is fundamental to a dye's color characteristics.
Analyze Reactivity Descriptors: Calculate global reactivity descriptors, which provide insight into the chemical reactivity of the molecule.
Table 1: Hypothetical DFT-Calculated Reactivity Descriptors for Azo Dyes
| Descriptor | Definition | Typical Value Range for Azo Dyes (Arbitrary Units) | Significance for this compound |
|---|---|---|---|
| HOMO Energy | Energy of the highest occupied molecular orbital | -6.0 to -5.0 eV | Indicates electron-donating ability; relates to oxidation potential. |
| LUMO Energy | Energy of the lowest unoccupied molecular orbital | -2.5 to -1.5 eV | Indicates electron-accepting ability; relates to reduction potential. |
| Energy Gap (ΔE) | ELUMO - EHOMO | 2.5 to 4.0 eV | Correlates with chemical reactivity and the wavelength of maximum absorption (color). |
| Chemical Hardness (η) | (ELUMO - EHOMO) / 2 | 1.25 to 2.0 eV | Measures resistance to change in electron distribution; higher values indicate lower reactivity. |
| Softness (S) | 1 / (2η) | 0.25 to 0.4 eV-1 | Reciprocal of hardness; higher values indicate higher reactivity. nih.gov |
This table presents illustrative data based on general findings for azo dyes and does not represent actual calculated values for this compound.
Frontier Electron Density (FED) calculations are an extension of Frontier Molecular Orbital (FMO) theory. They are used to predict the most probable sites for electrophilic and nucleophilic attacks on a molecule. By analyzing the electron density distribution in the HOMO and LUMO, one can identify regions of the molecule that are most likely to participate in chemical reactions.
For this compound, which contains multiple reactive sites including two sulfatoethylsulfone groups, FED calculations would be particularly useful. These calculations could pinpoint the specific atoms most susceptible to nucleophilic attack by the hydroxyl groups of cellulose (B213188) fibers during the dyeing process. This information is crucial for understanding the dye's fixation mechanism and efficiency. The analysis would involve identifying the regions with the highest LUMO density for nucleophilic attack and the highest HOMO density for electrophilic attack.
Molecular Dynamics (MD) Simulations of this compound Interactions with Solvents and Substrates
Molecular Dynamics (MD) is a computational method for analyzing the physical movements of atoms and molecules. nih.gov MD simulations can provide detailed insights into the dynamic behavior of systems at the atomic scale, such as the interaction of a dye molecule with its surrounding environment. nih.govacs.org
For this compound, MD simulations could be used to model its behavior in aqueous solution and its interaction with a cellulose substrate, which is the primary component of cotton fibers. Key applications would include:
Solvation Studies: Simulating the hydration shell of the dye molecule in water to understand its solubility and aggregation behavior.
Adsorption on Cellulose: Modeling the process of the dye molecule approaching and adsorbing onto the surface of a cellulose fiber. This can reveal the preferred orientation of the dye and the key intermolecular forces (e.g., hydrogen bonds, van der Waals forces) that govern the initial binding before the covalent reaction occurs.
Diffusion Studies: Calculating the diffusion coefficient of the dye in water and within the porous structure of the cellulose fiber, which is a critical factor in the dyeing process.
These simulations can provide a dynamic picture of the dyeing process at the molecular level, complementing the static information obtained from quantum chemical calculations. nih.gov
Structure-Activity Relationship (SAR) and Quantitative Structure-Activity Relationship (QSAR) Modeling for this compound Derivatives
Structure-Activity Relationship (SAR) and Quantitative Structure-Activity Relationship (QSAR) are computational modeling approaches used to correlate the chemical structure of a compound with its biological activity or other properties. dergi-fytronix.comresearchgate.netdergipark.org.trdergipark.org.tr QSAR models are mathematical equations that relate molecular descriptors (numerical representations of chemical structure) to a specific activity. nih.gov
For this compound, QSAR modeling could be applied to its derivatives to predict various properties without the need for extensive experimental testing. This would be particularly valuable for designing new dyes with improved performance or reduced environmental impact. Potential applications include:
Predicting Toxicity: Developing QSAR models to predict the ecotoxicity of this compound derivatives, helping to identify and avoid the synthesis of potentially harmful compounds. dergi-fytronix.comresearchgate.net
Optimizing Dye Properties: Creating models to predict properties like color fastness, solubility, or affinity for cellulose based on structural modifications.
Predicting Photodegradation: Establishing a quantitative relationship between the structure of azo dyes and their photolysis characteristics to design more stable dyes. nih.gov
Table 2: Example of Molecular Descriptors for QSAR Modeling of Azo Dyes
| Descriptor Class | Examples | Information Encoded |
|---|---|---|
| Topological | Connectivity indices, Wiener index | Molecular branching and size. |
| Geometrical | Molecular surface area, volume | 3D shape and size of the molecule. |
| Electronic | Dipole moment, partial charges, HOMO/LUMO energies | Electron distribution and reactivity. |
| Physicochemical | LogP (octanol-water partition coefficient) | Hydrophobicity/hydrophilicity. |
Predictive Modeling for this compound Environmental Fate and Transport
Predictive models for environmental fate and transport are used to estimate how a chemical will move and persist in the environment. wikipedia.org These models integrate data on a chemical's physical properties, reactivity, and emission rates with information about the environmental compartments (air, water, soil, sediment). arxiv.orgresearchgate.netarxiv.org
For this compound, such models are essential for assessing its potential environmental impact. Due to the high water solubility conferred by its sulfonate groups, a significant portion of the dye may be released into wastewater during the dyeing process. Predictive modeling could help to:
Estimate Environmental Concentrations: Use multimedia fugacity models to predict the distribution and concentration of the dye in various environmental compartments.
Assess Persistence: Model the degradation of the dye through processes like hydrolysis, photolysis, and biodegradation to estimate its environmental half-life.
Model Transport in Water Systems: Employ reactive transport models to simulate the movement and chemical transformation of the dye in rivers and other aquatic systems receiving textile effluent. wikipedia.orgnih.gov
These predictive models are crucial tools for environmental risk assessment and for developing strategies to mitigate the environmental footprint of textile dyeing operations.
Future Research Directions and Translational Challenges for C.i. Reactive Black 12
Development of Next-Generation Sustainable Synthesis Routes for C.I. Reactive Black 12
Key Research Thrusts:
Bio-based Precursors: A significant shift involves exploring renewable starting materials. textiletoday.com.bd Research into producing aromatic amine precursors through microbial fermentation or enzymatic conversion of biomass, such as lignin (B12514952) or agricultural waste, is a promising avenue. researchgate.net Biotechnology offers methods to engineer metabolic pathways in microorganisms for the specific production of dye precursors, which could fundamentally decarbonize the dye manufacturing process. textiletoday.com.bd
Green Chemistry Principles: The application of green chemistry principles is paramount. This includes the use of greener solvents to replace traditional harsh ones, the development of catalytic processes to improve reaction efficiency and reduce waste, and designing processes that consume less energy. sustainability-directory.com For instance, solvent-assisted or waterless dyeing techniques, while primarily application-focused, also inform the design of dyes suitable for these more sustainable methods. alchemietechnology.com
Enzymatic and Microbial Synthesis: The use of enzymes or whole-cell microbial systems to catalyze the synthesis of azo dyes is an emerging field. fashionrevolution.org This could offer higher specificity, milder reaction conditions, and a reduction in hazardous byproducts compared to traditional chemical synthesis. While currently focused on simpler dye structures, future work could extend these principles to complex dis-azo dyes like this compound.
Dye Molecule Redesign: A forward-looking approach involves redesigning the dye molecule itself for sustainability. This could mean creating dyes with higher fixation rates to reduce the amount lost to effluent during the dyeing process. europa.eu Research into bi-functional and multi-functional reactive dyes is a step in this direction, as it increases the probability of the dye forming a covalent bond with the textile fiber. researchgate.net
Translational Challenges: The primary hurdles in translating these sustainable routes from the lab to industrial scale are cost-competitiveness with established petrochemical methods, the scalability of biotechnological production, and ensuring that new synthesis routes produce dyes with the same high performance (e.g., color fastness, brightness) that the industry expects. mst.dk
Engineering of Advanced Materials for Highly Efficient this compound Remediation
Due to the low fixation efficiency of reactive dyes, a significant portion of this compound is discharged into wastewater, posing a considerable environmental threat due to its recalcitrant nature and potential toxicity. medium.com Research is intensely focused on developing advanced materials that can efficiently remove or degrade this dye from textile effluents. Future work will concentrate on enhancing the performance, reusability, and economic viability of these materials.
Adsorption-Based Materials: Adsorption is a widely studied, simple, and low-cost method for dye removal. sustainability-directory.com Future research is geared towards developing novel adsorbents with higher capacity and selectivity.
Nanomaterials: Carbon-based nanomaterials like multi-walled carbon nanotubes (MWCNTs) have shown exceptionally high adsorption capacities for C.I. Reactive Black 5 (a close structural analog). sustainability-directory.com Other promising nanomaterials include magnetic nanoparticles, which allow for easy separation from water, and various metal oxide nanoparticles like ZnO and MgO. sustainability-directory.comigem.org
Bio-adsorbents: Utilizing agricultural waste, chitosan, and other forms of biomass as low-cost adsorbents is a key area of sustainable research. sustainability-directory.com These materials are abundant and can be modified to enhance their adsorption capabilities.
Hybrid Materials: Composites such as magnetic graphene oxide and chitosan-powdered activated carbon beads are being engineered to combine the benefits of different materials, leading to enhanced surface area and functionality. sustainability-directory.comadvancetextile.net
Interactive Data Table: Adsorption Capacities of Various Materials for Reactive Black 5
| Adsorbent Material | Maximum Adsorption Capacity (mg/g) | Reference |
| Multi-walled Carbon Nanotubes (MWCNT) | 1082.07 | sustainability-directory.com |
| MgO Nanoparticles | 385 | sustainability-directory.com |
| Bamboo-based Activated Carbon | 545 | textiletoday.com.bd |
| Chitosan-PAC-HDA Beads | 666.97 | advancetextile.net |
| Mesoporous Magnetic Carbon Composite | Not specified | sustainability-directory.com |
| Zein Nanoparticles | Not specified | sustainability-directory.com |
Note: Data is for C.I. Reactive Black 5, a commonly used model for this compound.
Degradation-Based Technologies: Beyond simple removal, advanced oxidation processes (AOPs) and photocatalysis aim to mineralize the dye into less harmful compounds like CO2 and H2O.
Photocatalysts: Materials like TiO2, ZnO, and novel composites such as SrTiO3/CeO2 and zeolitic imidazolate frameworks (ZIF-8) are being developed to degrade this compound under UV or even visible light. fashinza.comfashionrevolution.orgnih.govsustainability-directory.com Future work aims to improve their efficiency under solar irradiation to create more energy-efficient treatment systems.
Advanced Oxidation Processes (AOPs): Fenton and Fenton-like oxidation, ozonation, and periodate-based AOPs are effective in decolorizing and degrading the dye. un.orgresearchgate.net Research is focused on optimizing these processes, for example, by using heterogeneous catalysts to reduce sludge production or combining them with other treatments like ultrasound to enhance degradation rates. meghmaniglobal.com
Reductive Materials: Zero-valent iron (ZVI) has proven effective for the reductive cleavage of the azo bond, which is often the first step in the degradation of azo dyes. medium.com
Translational Challenges: The primary challenges include the high cost and complex synthesis of some advanced nanomaterials, the potential for catalyst deactivation or fouling in real industrial wastewater, and the generation of secondary pollutants if degradation is incomplete. mdpi.com Ensuring the long-term stability and regenerability of these materials is crucial for their economic feasibility. advancetextile.net
Integration of In Situ Monitoring and Sensing Technologies for this compound
Effective management and treatment of this compound require accurate and timely monitoring of its concentration in industrial processes and effluents. Current methods largely rely on laboratory-based techniques that are not suitable for real-time process control. A key future direction is the development of robust in situ sensors.
Current Monitoring Limitations:
Offline Analysis: The standard method for monitoring dye concentration is UV-Visible spectrophotometry, which measures absorbance at the dye's λmax (approx. 598 nm). europa.euresearchgate.net While effective, it requires sample collection and laboratory analysis.
Degradation Product Analysis: Techniques like High-Performance Liquid Chromatography (HPLC) and Gas Chromatography-Mass Spectrometry (GC-MS) are used to identify intermediate products formed during degradation, but these are complex, time-consuming, and strictly for offline analysis. europa.euscbt.com
Future Research in Sensing Technologies:
Electrochemical Sensors: There is significant potential in developing electrochemical sensors for the real-time detection of this compound. mdpi.com Research could focus on modifying electrodes with materials that have a high affinity and electrocatalytic activity towards the dye molecule or its degradation byproducts. un.org These sensors could offer high sensitivity, rapid response, and potential for miniaturization and integration into treatment systems. fashinza.com
Optical and Colorimetric Sensors: Fiber-optic sensors or colorimetric sensor arrays could be developed for continuous monitoring. medium.com These might employ materials that change their optical properties (e.g., color, fluorescence) upon interaction with the dye molecule. researchgate.net For instance, textile-based sensors incorporating specific reagents could provide a visual indication of dye concentration in effluent streams. fda.gov
Integrated Systems: The ultimate goal is to integrate these sensors directly into dyeing machinery and wastewater treatment reactors. This would enable real-time feedback control, allowing for the precise optimization of dye usage, chemical dosing in treatment processes, and immediate detection of process upsets or effluent discharge violations.
Translational Challenges: The development of sensors for industrial environments faces significant hurdles. These include sensor fouling or interference from other chemicals present in the complex matrix of textile wastewater, the need for long-term stability and calibration, and the cost of implementation. Overcoming these challenges is essential for moving beyond reactive monitoring to proactive process control.
Circular Economy Principles Applied to this compound Lifecycle Management
The linear "take-make-dispose" model is unsustainable for the textile industry. Applying circular economy principles to the lifecycle of this compound is a critical area for future innovation, focusing on resource recovery and waste valorization. sustainability-directory.com
Key Circular Strategies:
Water and Salt Reuse: Reactive dyeing consumes vast quantities of water and inorganic salts (e.g., sodium chloride, sodium sulfate). sustainability-directory.com A major research focus is on treating the effluent to a standard where both water and salt can be recycled back into the dyeing process. Technologies like membrane filtration (nanofiltration) and advanced oxidation have proven effective in removing residual dye while retaining the salts, significantly reducing freshwater consumption and saline effluent discharge. textiletoday.com.bdeuropa.eu
Upcycling of Dyed Textiles: Instead of discarding textile waste dyed with this compound, research is exploring chemical recycling methods. One approach involves dissolving the dyed cotton fabric in ionic liquids and re-spinning the cellulose (B213188) into new, colored fibers. globaltextiletimes.com This process can carry the original dye into the new product, though challenges remain in achieving consistent color. nih.gov For instance, studies on C.I. Reactive Black 5 (Remazol Black B) have shown that the dye's color can shift during the recycling process due to its poor alkali resistance. nih.gov
Dye Recovery and Reuse: Developing technologies to recover unfixed dye from the effluent for reuse is another circular goal. sustainability-directory.com This would require advanced separation processes that can isolate the dye molecules from the complex effluent matrix.
Valorization of Treatment Sludge: Remediation processes like coagulation-flocculation and biological treatment can generate significant amounts of sludge containing the dye. mdpi.com Future research should investigate methods to valorize this sludge, for example, through pyrolysis to create biochar or as a component in construction materials, thus preventing it from ending up in a landfill.
Translational Challenges: The economic viability of these circular approaches is a major barrier. The cost of advanced treatment for water and salt recovery must be offset by savings in resource procurement. dyespigments.net Chemical recycling of textiles is still in its nascent stages and requires significant investment in new infrastructure. Furthermore, the quality and consistency of recycled products, such as re-spun colored fibers, must meet industry standards to be commercially acceptable. researchgate.net
Policy and Regulatory Implications Stemming from this compound Research Findings
Research findings on the environmental impact and treatment of this compound have direct implications for the development of environmental policy and regulations. As scientific understanding of the dye's lifecycle improves, policies must evolve to encourage sustainable practices and mitigate environmental harm.
Existing Regulatory Frameworks:
Azo Dye Restrictions: Current regulations, such as the EU's REACH (Registration, Evaluation, Authorisation and Restriction of Chemicals), primarily focus on restricting azo dyes that can cleave to form specific carcinogenic aromatic amines. sustainability-directory.comsustainability-directory.com While this compound itself is not typically on these restricted lists, the general framework highlights a regulatory focus on the potential human health impacts of dye chemistry.
Effluent Discharge Limits: Most jurisdictions have regulations limiting the color, chemical oxygen demand (COD), and other pollutants in textile wastewater. nih.gov These regulations are a primary driver for research into the remediation technologies discussed in section 8.2.
Future Policy Directions Informed by Research:
Promoting Sustainable Chemistry: As research demonstrates the feasibility of greener synthesis routes, policies could incentivize the adoption of these technologies. This could include tax credits for manufacturers using bio-based dyes or stricter limits on the carbon footprint of dye production.
Supporting Circular Economy Models: Governments can play a crucial role in fostering a circular economy for textiles. This includes supporting research and development in textile recycling, creating standards for recycled materials, and implementing extended producer responsibility (EPR) schemes that make manufacturers accountable for the end-of-life management of their products. alchemietechnology.com
Enhancing Transparency and Traceability: Regulations are increasingly demanding greater transparency in supply chains. sustainability-directory.com Research into sensing and monitoring technologies can support this by providing the tools to verify compliance with chemical restrictions and effluent standards throughout the production process.
Translational Challenges: A key challenge is aligning policy across different regions to create a level playing field for the global textile industry. globaltextiletimes.com The cost of compliance with stricter regulations can be a significant burden, particularly for smaller enterprises in developing countries. Therefore, policy development must be coupled with support for technology transfer and investment in sustainable infrastructure to ensure a just and effective transition. igem.org
Q & A
Q. What are the standard experimental methods for synthesizing C.I. Reactive Black 12, and how do variations in reaction conditions (e.g., pH, temperature) influence its yield and purity?
- Methodological Answer: Synthesis typically involves coupling reactive vinyl sulfone groups with chromophoric structures under alkaline conditions. To optimize yield, researchers should design factorial experiments varying pH (8–12), temperature (40–80°C), and reaction time, followed by characterization via UV-Vis spectroscopy and HPLC to quantify purity . Control experiments with inert atmospheres can minimize oxidative side reactions.
Q. Which spectroscopic and chromatographic techniques are most effective for characterizing the structural integrity of this compound?
- Methodological Answer: Fourier-transform infrared spectroscopy (FTIR) identifies functional groups (e.g., sulfonic acid, azo bonds), while nuclear magnetic resonance (NMR) confirms molecular structure. High-performance liquid chromatography (HPLC) with diode-array detection (DAD) quantifies purity, and mass spectrometry (MS) validates molecular weight. Researchers must calibrate instruments using certified reference materials to ensure reproducibility .
Q. How does the reactivity of this compound with cellulose fibers compare to other reactive dyes, and what bonding mechanisms dominate under varying pH conditions?
- Methodological Answer: Comparative studies should use kinetic assays (e.g., pseudo-first-order models) to measure covalent bonding rates between the dye’s sulfatoethylsulfone group and cellulose hydroxyls. pH-dependent reactivity can be tested via batch dyeing experiments at pH 10–12, followed by wash-fastness tests (ISO 105-C06). X-ray photoelectron spectroscopy (XPS) confirms covalent bond formation .
Advanced Research Questions
Q. What are the primary sources of conflicting data in studies assessing the photodegradation stability of this compound, and how can experimental design mitigate these discrepancies?
- Methodological Answer: Discrepancies often arise from uncontrolled variables (e.g., light intensity, dissolved oxygen). Researchers should standardize light sources (e.g., solar simulators with calibrated irradiance) and employ multivariate analysis (ANOVA) to isolate degradation pathways. Including radical scavengers (e.g., tert-butanol for hydroxyl radicals) clarifies mechanistic contributions .
Q. How can computational modeling (e.g., DFT calculations) predict the electron-transfer pathways in this compound during photocatalytic degradation?
- Methodological Answer: Density functional theory (DFT) models the dye’s HOMO-LUMO gaps and reactive sites under photoexcitation. Researchers should validate predictions with transient absorption spectroscopy to track excited-state dynamics. Comparative studies with experimental degradation products (e.g., via LC-MS) refine computational parameters .
Q. What methodological frameworks (e.g., PICO, FINER) are optimal for designing studies on the ecotoxicological impacts of this compound in aquatic ecosystems?
- Methodological Answer: The FINER criteria (Feasible, Interesting, Novel, Ethical, Relevant) ensure rigor. For ecotoxicity, a PECO framework defines:
- P opulation: Aquatic organisms (e.g., Daphnia magna)
- E xposure: Dye concentrations (1–100 mg/L)
- C omparator: Untreated controls
- O utcome: Mortality, oxidative stress biomarkers (e.g., catalase activity).
Dose-response models and OECD guidelines standardize assays .
Q. How do synergistic/antagonistic effects between this compound and co-pollutants (e.g., heavy metals) influence its environmental persistence?
- Methodological Answer: Use fractional factorial designs to test interactions with co-pollutants (e.g., Cu²⁺, Cr³⁺). Persistence is quantified via half-life (t₁/₂) calculations under simulated environmental conditions. Solid-phase microextraction (SPME) coupled with GC-MS identifies adsorption/desorption kinetics on sediment matrices .
Data Analysis and Reproducibility
Q. What statistical approaches are recommended for resolving contradictions in adsorption isotherm data for this compound on different substrates?
- Methodological Answer: Fit data to Langmuir, Freundlich, and Temkin models using nonlinear regression (e.g., Levenberg-Marquardt algorithm). Compare Akaike information criterion (AIC) values to identify best-fit models. Replicate experiments across independent labs to assess inter-laboratory variability .
Q. How can researchers ensure reproducibility when studying the catalytic reduction of this compound using novel nanomaterials?
- Methodological Answer: Document synthetic protocols (e.g., nanoparticle size, surface charge) using MIAME (Minimum Information About a Materials Experiment) guidelines. Share raw data (e.g., XRD crystallinity indices, TEM images) in open-access repositories. Use standardized activity metrics (e.g., turnover frequency) for cross-study comparisons .
Ethical and Methodological Considerations
Q. What ethical frameworks govern the disposal of this compound in laboratory waste streams, and how can researchers minimize environmental release?
- Methodological Answer: Follow REACH regulations for chemical disposal. Implement closed-loop systems for dye degradation (e.g., Fenton oxidation) prior to disposal. Ethical review boards (e.g., GREB) must approve protocols involving hazardous waste .
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
